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Compound of Interest

Compound Name: Pigment Yellow 183

Cat. No.: B1218173

A critical evaluation for researchers and formulation scientists in the polymer and coatings
industry.

This guide provides a comprehensive comparison of the migration resistance of Pigment
Yellow 183 (PY 183) against other common yellow pigments across various polymer systems.
The following data and experimental protocols are designed to offer researchers, scientists,
and drug development professionals a clear, objective benchmark for selecting the optimal
pigment for their specific application, ensuring product stability and quality.

Superior Migration Resistance of PY 183

Pigment Yellow 183, a monoazo calcium salt lake pigment, consistently demonstrates
exceptional resistance to migration in a wide range of polymers.[1] Its performance is
particularly notable in plasticized PVC, where it exhibits no migration even at very low
concentrations (0.005%), a level at which pigments like Pigment Yellow 81 and 83 show
significant migration.[1] This characteristic makes PY 183 an excellent choice for applications
demanding high stability and color integrity over time.

PY 183 is widely recommended for use in demanding polymer systems that undergo high-
temperature processing, such as high-density polyethylene (HDPE), polypropylene (PP),
acrylonitrile butadiene styrene (ABS), and polycarbonate (PC).[1][2] Its thermal stability can
reach up to 300°C in HDPE and even 330°C in PC, without causing dimensional changes.[1][2]
This high heat resistance, combined with its excellent lightfastness (rated 7-8 on a scale of 1-
8), positions PY 183 as a robust pigment for durable applications.[1][3]
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Quantitative Comparison of Migration Resistance

The migration resistance of pigments is typically evaluated on a scale of 1 to 5, where 5
represents excellent (no migration) and 1 represents poor (severe migration). The following
table summarizes the migration resistance of PY 183 in comparison to other commonly used

yellow pigments in various polymers.
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Note: The migration resistance values are compiled from various sources and represent typical

performance. Actual performance may vary depending on the specific polymer grade,

processing conditions, and pigment concentration. PY 183 is often used as a replacement for

chrome yellow pigments due to environmental concerns, as it does not contain heavy metals.

[1] It also serves as a high-performance alternative to diarylide yellows (PY 12, 13, 14, 81, 83)

which can exhibit poor migration resistance.[1]

Experimental Protocol for Pigment Migration Testing

The following is a detailed methodology for assessing the migration resistance of pigments in

polymers, based on industry-standard practices.

Objective: To determine the extent of pigment migration from a colored polymer sample to an

uncolored polymer substrate.

Materials and Equipment:

Polymer resin (e.g., HDPE, PP, plasticized PVC)

Pigment to be tested (e.g., PY 183) and a control pigment
Two-roll mill or twin-screw extruder for compounding

Compression molding press or injection molding machine
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e White, unpigmented polymer plaques of the same grade
o Glass plates

o Weights (to apply pressure)

o Oven with controlled temperature

o Colorimeter or spectrophotometer

o Gray scale for assessing color change (ISO 105-A03)
Procedure:

e Compounding:

o Dry blend the polymer resin with the test pigment at a specified concentration (e.g., 1%
pigment by weight).

o Melt compound the mixture using a two-roll mill or a twin-screw extruder at a temperature
appropriate for the polymer. Ensure a homogeneous dispersion of the pigment.

e Sample Preparation:

o Produce colored polymer plaques of a standardized thickness (e.g., 2 mm) using
compression molding or injection molding.

o Allow the plaques to cool and condition at a standard temperature and humidity for 24
hours.

o Migration Test Assembly:

o Place a colored polymer plaque in direct contact with a white, unpigmented plaque of the
same polymer.

o Sandwich the pair of plagues between two clean glass plates.
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o Place a standardized weight on top of the glass plates to ensure uniform pressure (e.g., 1
kg).

e |ncubation:

o Place the entire assembly in an oven at a specified temperature for a defined period. The
conditions should be chosen to accelerate migration and simulate end-use conditions. A
common test condition is 80°C for 24 hours.

o Evaluation:

[¢]

After the incubation period, remove the assembly from the oven and allow it to cool to
room temperature.

o Separate the colored and white plaques.
o Visually assess the white plaque for any color transfer.

o Quantify the color change on the surface of the white plaque using a colorimeter or
spectrophotometer, measuring the color difference (AE*).

o Rate the degree of staining on the white plague using the gray scale for assessing
staining, where 5 indicates no staining and 1 indicates severe staining.

Experimental Workflow

The following diagram illustrates the key steps in the experimental workflow for evaluating
pigment migration.

© 2025 BenchChem. All rights reserved. 6/9 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1218173?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Validation & Comparative

Check Availability & Pricing

1. Compounding
(Polymer + Pigment)

2. Sample Preparation
(Colored Plaques)

3. Migration Test Assembly
(Colored Plaque + White Plaque)

4. Incubation
(Oven at 80°C for 24h)

'

5. Evaluation
(Visual & Instrumental)

Click to download full resolution via product page

Caption: Experimental workflow for pigment migration testing.

Conclusion

Pigment Yellow 183 exhibits outstanding migration resistance across a broad spectrum of
polymers, making it a highly reliable choice for applications where color stability is paramount.
Its performance surpasses many conventional yellow pigments, particularly in challenging

© 2025 BenchChem. All rights reserved. 7/9 Tech Support


https://www.benchchem.com/product/b1218173?utm_src=pdf-body-img
https://www.benchchem.com/product/b1218173?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1218173?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Validation & Comparative

Check Availability & Pricing

environments involving high temperatures and plasticizers. The experimental protocol detailed
in this guide provides a robust framework for comparative testing, enabling formulators to make
data-driven decisions for their specific product requirements. The superior non-migratory nature
of PY 183, coupled with its excellent thermal and light stability, underscores its value in
producing high-quality, durable colored plastics.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 8/9 Tech Support


https://www.benchchem.com/product/b1218173?utm_src=pdf-custom-synthesis
https://www.additivesforpolymer.com/portfolio/pigment-yellow-183/
https://www.zeyachem.net/pigment-yellow-183.html
https://www.finelandchem.com/pigment-yellow-183/
https://www.benchchem.com/product/b1218173#benchmarking-the-migration-resistance-of-py-183-in-various-polymers
https://www.benchchem.com/product/b1218173#benchmarking-the-migration-resistance-of-py-183-in-various-polymers
https://www.benchchem.com/product/b1218173#benchmarking-the-migration-resistance-of-py-183-in-various-polymers
https://www.benchchem.com/product/b1218173#benchmarking-the-migration-resistance-of-py-183-in-various-polymers
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1218173?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1218173?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Validation & Comparative

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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